Cas no 2294957-13-2 (3-(methyl-d3)-1H-pyrazole-4,5-d2)

• Product Name: 3-(methyl-d3)-1H-pyrazole-4,5-d2
• CAS No: 2294957-13-2
• MF: C₄H₆N₂
• MW: 87.1346487998962
• CID: 6824218
• PubChem ID: 172405903
• Update Time: 2025-03-01

3-(methyl-d3)-1H-pyrazole-4,5-d2 Chemical and Physical Properties

Names and Identifiers

• CS-22285
• 2294957-13-2
• 3-(methyl-d3)-1H-pyrazole-4,5-d2

• Inchi： 1S/C4H6N2/c1-4-2-3-5-6-4/h2-3H,1H3,(H,5,6)/i1D3,2D,3D
• InChI Key： XKVUYEYANWFIJX-RHIBPKLGSA-N
• SMILES： N1C([2H])=C([2H])C(C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 87.084481930Da
• Monoisotopic Mass: 87.084481930Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 44.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 28.7Ų